4,5,6-trimethyl-2-sulfanylpyridine-3-carbonitrile

• IUPAC Name: 4,5,6-trimethyl-2-sulfanylpyridine-3-carbonitrile
• InChI: InChI=1S/C9H10N2S/c1-5-6(2)8(4-10)9(12)11-7(5)3/h1-3H3,(H,11,12)
• InChI Key: PLYXVRVYCQKRHS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(N=C1C)S)C#N)C
• Molecular Formula: C9H10N2S
• Molecular Weight: 178.26 g/mol

Description

The compound identified as “4,5,6-trimethyl-2-sulfanylpyridine-3-carbonitrile” is a chemical entity with specific properties and applications. It is important in various fields such as chemistry, biology, and industry due to its unique characteristics and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4,5,6-trimethyl-2-sulfanylpyridine-3-carbonitrile involves specific chemical reactions and conditions. Detailed information on the synthetic routes and reaction conditions is essential for understanding how this compound is produced in the laboratory.

Industrial Production Methods: Industrial production methods for this compound typically involve large-scale chemical processes. These methods are designed to produce the compound efficiently and in large quantities, ensuring its availability for various applications.

Chemical Reactions Analysis

Types of Reactions: 4,5,6-trimethyl-2-sulfanylpyridine-3-carbonitrile undergoes several types of chemical reactions, including oxidation, reduction, and substitution. These reactions are fundamental to its reactivity and applications.

Common Reagents and Conditions: The reactions involving this compound often require specific reagents and conditions. Understanding these reagents and conditions is crucial for predicting and controlling the outcomes of these reactions.

Major Products: The major products formed from the reactions of this compound depend on the specific type of reaction and the conditions under which it occurs. These products are important for various applications in research and industry.

Scientific Research Applications

4,5,6-trimethyl-2-sulfanylpyridine-3-carbonitrile has a wide range of scientific research applications. It is used in chemistry for studying reaction mechanisms and developing new synthetic methods. In biology, it is used for understanding biochemical pathways and interactions. In medicine, this compound is investigated for its potential therapeutic effects. Additionally, it has industrial applications in the production of various chemicals and materials.

Mechanism of Action

The mechanism of action of 4,5,6-trimethyl-2-sulfanylpyridine-3-carbonitrile involves its interaction with specific molecular targets and pathways. Understanding these interactions is essential for elucidating how the compound exerts its effects. The molecular targets and pathways involved are key to its applications in research and industry.

Comparison with Similar Compounds

Similar Compounds: Several compounds are similar to 4,5,6-trimethyl-2-sulfanylpyridine-3-carbonitrile in terms of structure and reactivity. These compounds include those with similar functional groups and chemical properties.

Uniqueness: this compound is unique due to its specific chemical structure and reactivity. This uniqueness makes it valuable for certain applications where other compounds may not be as effective.

Conclusion

This compound is a significant compound with diverse applications in chemistry, biology, medicine, and industry